N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H15N5O2S2/c24-17-6-5-12(15-3-1-9-26-15)22-23(17)8-7-19-18(25)14-11-13(20-21-14)16-4-2-10-27-16/h1-6,9-11H,7-8H2,(H,19,25)(H,20,21)
• InChI Key: AVJPMENCLQGNMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=NNC(=C3)C4=CC=CS4
• Molecular Formula: C18H15N5O2S2
• Molecular Weight: 397.5 g/mol

Description

N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H15N5O2S2 and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

A diverse array of heterocyclic compounds, including pyrazoles, pyridines, and pyridazines, have been synthesized from thiophenyl derivatives, showcasing their utility in creating bioactive molecules. These compounds were evaluated for their antimicrobial properties against various microorganisms, indicating their potential in addressing bacterial and fungal infections. The synthesis methods involve reactions with amines, ethyl chloroformate, and sodium azide, among others, to produce compounds with varying functionalities and biological activities (El-Mariah, Hosny, & Deeb, 2006); (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimycobacterial Activity

Compounds derived from pyridines and pyrazines have demonstrated activity against Mycobacterium tuberculosis. The modifications to these molecules, aimed at increasing their lipophilicity, enhance cellular permeability, suggesting their potential use in treating tuberculosis. This activity underscores the importance of structural modification in drug design for infectious diseases (Gezginci, Martin, & Franzblau, 1998).

Synthesis and Biological Evaluation of Thieno[2,3-b]pyridines

New thio-substituted ethyl nicotinate derivatives, along with thieno[2,3-b]pyridine and pyridothienopyrimidine derivatives, were synthesized and showed promising antimicrobial activities. This research highlights the potential of thieno[2,3-b]pyridines in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antiviral Drug Discovery

In the exploration of new antiviral compounds, derivatives of pyridine and pyrazine have been part of the narrative in the development of treatments for viral infections. This area of research illustrates the continuous need for novel antiviral agents and the role of heterocyclic chemistry in meeting this demand (De Clercq, 2009).

Novel Synthetic Routes and Antimicrobial Properties

The synthesis of new heterocycles based on thiophene, involving pyrazole, pyridazine, and pyridine derivatives, has been achieved through efficient and high-yielding methods. These compounds have been characterized and evaluated for their antimicrobial efficacy, contributing to the pool of potential therapeutic agents (Mabkhot, Alatibi, El-Sayed, Al-Showiman, Kheder, & Ghabbour, 2017).